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Compound of Interest

Compound Name: 4-Phenylazophenol

Cat. No.: B142808

An In-depth Technical Guide to the Determination of 4-Phenylazophenol's Melting and Boiling
Points

This technical guide provides a comprehensive overview of the physical properties of 4-
Phenylazophenol, specifically its melting and boiling points. It is intended for researchers,
scientists, and professionals in drug development who require accurate data and detailed
experimental protocols for the characterization of this compound.

Physicochemical Properties of 4-Phenylazophenol

4-Phenylazophenol, also known as 4-Hydroxyazobenzene or Solvent Yellow 7, is an organic
compound with the chemical formula C12H10N20.[1][2][3][4] It typically appears as a yellow to
orange or brown crystalline powder.[1][4][5] This azo dye is soluble in acetone, ethanol,
benzene, and ether but is insoluble in water.[1][2][3]

Data on Melting and Boiling Points

The melting and boiling points of 4-Phenylazophenol have been reported across various
sources. A summary of these values is presented below for easy comparison. The variation in
reported melting points can be attributed to the purity of the sample and the experimental
conditions under which the measurements were taken.
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Physical Property Value

Melting Point 150-152 °C[1][2][6]

152.0 to 156.0 °C

153 °C

155-157 °C[1][7]

151-157 °C[5]

148-154 °C[4]

155 °C[8]

Boiling Point 230 °C at 20 mmHg[1][2][6]

220-230 °C at 2.67 kPa[1]

220-230 °C at 20 mmHg (with slight

decomposition)[7]

Experimental Protocols

Accurate determination of melting and boiling points is crucial for verifying the purity and
identity of a chemical substance. The following are detailed standard laboratory procedures for
these measurements.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
state. For a pure crystalline solid, this transition occurs over a narrow range.

Apparatus and Materials:
e Melting point apparatus (e.g., Thiele tube or digital melting point device)
e Thermometer

o Capillary tubes (sealed at one end)
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4-Phenylazophenol sample (finely powdered)
Heating oil (e.g., mineral oil or silicone oil)

Bunsen burner or heating mantle

Procedure:

Sample Preparation: A small amount of the 4-Phenylazophenol sample is finely powdered.
The open end of a capillary tube is pushed into the powder. The tube is then tapped gently to
pack the powder into the sealed end, aiming for a sample height of 1-2 mm.[9]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb.[9][10]

Heating: The thermometer and capillary assembly are immersed in a heating bath, such as a
Thiele tube filled with a suitable oil.[10] The apparatus is heated slowly and steadily.[10]

Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes liquid
is recorded as the end of the melting range.[9] A narrow melting range (0.5-1.0 °C) is
indicative of a pure compound.[9]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[11]

Apparatus and Materials:

Small test tube
Capillary tube (sealed at one end)
Thermometer

Heating bath (e.g., beaker with heating oil)
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e 4-Phenylazophenol sample
e Heating source (e.g., hot plate or Bunsen burner)

Procedure:

Sample Preparation: A small amount of liquid 4-Phenylazophenol is placed in a small test
tube.

o Apparatus Setup: A capillary tube, with its sealed end facing upwards, is placed inside the
test tube containing the sample.[12] The test tube is then attached to a thermometer.

e Heating: The assembly is immersed in a heating bath and heated gently.[11][13] As the
temperature rises, air trapped in the capillary tube will be expelled, seen as a stream of
bubbles.[13]

o Observation: Heating is continued until a rapid and continuous stream of bubbles emerges
from the capillary tube.[13] The heating is then stopped.

o Measurement: As the apparatus cools, the stream of bubbles will slow down and stop. The
temperature at which the liquid is drawn back into the capillary tube is recorded as the
boiling point.[13]

Visualized Experimental Workflows

The following diagrams illustrate the logical flow of the experimental procedures for determining
the melting and boiling points of 4-Phenylazophenol.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b142808?utm_src=pdf-body
https://www.benchchem.com/product/b142808?utm_src=pdf-body
https://www.scribd.com/document/365705004/Boiling-Point-Determination-Repaired
https://www.uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!09_01_35_PM.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.benchchem.com/product/b142808?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Prepare Sample:
Powder 4-Phenylazophenol

i

Fill Capillary Tube
(1-2 mm height)

:

Setup Apparatus:
Attach capillary to thermometer

'

Heat Sample Slowly
in a liquid bath

l

Observe First Liquid Drop
Record T1

:

Observe Complete Liquefaction
Record T2

:

Melting Point Range = T1 - T2

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Caption: Workflow for Boiling Point Determination.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b142808?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. chembk.com [chembk.com]

e 2. 4-PHENYLAZOPHENOL | 1689-82-3 [chemicalbook.com]
e 3. 4-Phenylazophenol, 98% | Fisher Scientific [fishersci.ca]
¢ 4. chemimpex.com [chemimpex.com]

e 5. 4-Phenylazophenol, 98% 5 g | Request for Quote | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

e 6. 4-PHENYLAZOPHENOL CAS#: 1689-82-3 [m.chemicalbook.com]

e 7. 4-Hydroxyazobenzene | C12H10N20O | CID 15529 - PubChem [pubchem.ncbi.nim.nih.gov]
e 8. 4-hydroxyazobenzene - Wikidata [wikidata.org]

e 9. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

e 10. davjalandhar.com [davjalandhar.com]

e 11. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

e 12. scribd.com [scribd.com]

e 13. uomus.edu.ig [uomus.edu.iq]

 To cite this document: BenchChem. [4-Phenylazophenol melting point and boiling point
determination]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b142808#4-phenylazophenol-melting-point-and-
boiling-point-determination]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b142808?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

